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Compound of Interest

Compound Name: Mebeverine Hydrochloride

Cat. No.: B135855 Get Quote

An objective comparison of the in vitro dissolution performance of generic and brand-name

Mebeverine hydrochloride 200 mg extended-release capsules, supported by experimental

data.

This guide provides a comprehensive analysis for researchers, scientists, and drug

development professionals on the comparative dissolution profiles of various generic

Mebeverine capsules against the innovator brand, Colofac® retard. The following sections

detail the experimental protocols, present quantitative dissolution data, and visualize the testing

workflow.

Data Presentation
The dissolution profiles of five different generic Mebeverine HCl 200 mg extended-release

capsules (T1, T2, T3, T4, T5) were compared against the innovator brand (T6 - Colofac®

retard). The cumulative percentage of drug release was measured at various time points over a

16-hour period. The results indicate that while some generic formulations exhibit dissolution

profiles similar to the brand-name product, others show significant deviations.[1][2][3][4]
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Time
(hours)

T1 (%) T2 (%) T3 (%) T4 (%) T5 (%)
T6
(Brand)
(%)

1 29.54 24.58 25.12 28.45 27.65 26.87

2 45.11 35.47 36.89 42.11 41.23 40.15

4 63.22 48.78 50.14 59.87 58.99 57.65

6 75.89 59.12 61.23 72.45 71.56 70.21

8 85.43 66.43 68.76 81.23 80.11 79.54

12 94.12 72.11 74.32 90.11 89.54 88.98

16 98.69 74.36 76.87 94.56 93.87 92.45

Data summarized from a study comparing five generic mebeverine products with the innovator

brand.[1]

Notably, formulations T2 and T3 showed a slower and incomplete drug release compared to

the innovator brand, failing to meet the United States Pharmacopoeia (USP) requirements for

dissolution similarity.[1][2][3] In contrast, generics T1, T4, and T5 demonstrated dissolution

profiles that were comparable to the brand-name product.[1][2][3]

Experimental Protocols
The following is a detailed methodology for conducting a comparative in vitro dissolution study

of Mebeverine hydrochloride extended-release capsules.

1. Materials and Equipment:

Dissolution Apparatus: USP Type I (Basket)[5][6]

Spectrophotometer: UV-Visible spectrophotometer capable of measuring absorbance at 263

nm.[6]

Dissolution Media:
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0.1 N Hydrochloric (HCl) acid[5][6]

Phosphate buffer (pH 6.8)[6][7]

Products: Generic and brand-name Mebeverine HCl 200 mg extended-release capsules.

2. Dissolution Parameters:

Apparatus: USP Type I (Basket)

Rotation Speed: 100 RPM[5]

Temperature: 37 ± 0.5°C[6]

Volume of Medium: 750 ml of 0.1 N HCl for the first 2 hours, followed by the addition of 250

ml of 0.2 M tribasic sodium phosphate to adjust the pH to 6.8 for the remainder of the study.

[6]

Sampling Times: Aliquots are withdrawn at predetermined time intervals (e.g., 0.5, 1, 1.5, 2,

3, 4, 6, 7, 9, 10, 11, and 12 hours).[6]

Sample Replacement: An equal volume of fresh, pre-warmed dissolution medium is replaced

after each sampling to maintain a constant volume.[6]

3. Analytical Procedure:

Samples are filtered through a 0.45 μm nylon filter.[5]

The absorbance of the sample solutions is measured at 263 nm using a UV

spectrophotometer, with the dissolution medium serving as a blank.[5][6]

The cumulative percentage of drug released at each time point is calculated.

4. Data Analysis:

The dissolution profiles of the generic products are compared to the innovator brand.

Similarity (f2) and dissimilarity (f1) factors are calculated to quantitatively compare the

dissolution profiles.[1][2] An f2 value between 50 and 100 suggests similarity between the
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two dissolution profiles.

Workflow Visualization
The following diagram illustrates the logical workflow of a comparative dissolution study for

generic and brand-name drug products.
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Caption: Experimental Workflow for Comparative Dissolution Profiling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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